Phosphonium, triphenyl[3-(trimethylsilyl)propyl]-, bromide

• CAS No.: 84673-68-7
• Molecular Formula: C24H30BrPSi
• Molecular Weight: 457.5 g/mol
• IUPAC Name: triphenyl(3-trimethylsilylpropyl)phosphanium;bromide
• InChI: InChI=1S/C24H30PSi.BrH/c1-26(2,3)21-13-20-25(22-14-7-4-8-15-22,23-16-9-5-10-17-23)24-18-11-6-12-19-24;/h4-12,14-19H,13,20-21H2,1-3H3;1H/q+1;/p-1
• InChI Key: FMJJSDFYPDRUKT-UHFFFAOYSA-M
• Canonical SMILES: C[Si](C)(C)CCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]

Description

Phosphonium, triphenyl[3-(trimethylsilyl)propyl]-, bromide is a chemical compound with the molecular formula C27H34BrPSi. It is a member of the phosphonium salts, which are characterized by the presence of a positively charged phosphorus atom. This compound is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

Phosphonium, triphenyl[3-(trimethylsilyl)propyl]-, bromide can be synthesized through the reaction of triphenylphosphine with 3-(trimethylsilyl)propyl bromide. The reaction typically occurs in an organic solvent such as dichloromethane or toluene, under reflux conditions. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Phosphonium, triphenyl[3-(trimethylsilyl)propyl]-, bromide undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromide ion is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Cyclization Reactions: It can undergo intramolecular cyclization to form cyclic compounds.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in substitution reactions include hydroxide ions, alkoxide ions, and amines.

Oxidizing Agents: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used for oxidation reactions.

Reducing Agents: Reducing agents like lithium aluminum hydride or sodium borohydride are used for reduction reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various phosphonium salts, while oxidation and reduction reactions can produce phosphine oxides or reduced phosphines.

Scientific Research Applications

Phosphonium, triphenyl[3-(trimethylsilyl)propyl]-, bromide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-phosphorus bonds.

Biology: The compound can be used in the study of biological systems, including enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and catalysts.

Mechanism of Action

The mechanism of action of phosphonium, triphenyl[3-(trimethylsilyl)propyl]-, bromide involves the interaction of the positively charged phosphorus atom with various molecular targets. This interaction can lead to the formation of stable complexes or the activation of specific pathways. The compound’s effects are mediated through its ability to participate in nucleophilic substitution and other chemical reactions.

Comparison with Similar Compounds

Similar Compounds

Triphenylphosphine: A common phosphine used in organic synthesis.

(3-Bromopropyl)triphenylphosphonium bromide: Similar in structure but lacks the trimethylsilyl group.

Propyltriphenylphosphonium bromide: Another phosphonium salt with a different alkyl group.

Uniqueness

Phosphonium, triphenyl[3-(trimethylsilyl)propyl]-, bromide is unique due to the presence of the trimethylsilyl group, which imparts specific chemical properties. This group can enhance the compound’s stability and reactivity, making it suitable for specialized applications in research and industry.